Cas no 2309458-22-6 (Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• CAS No: 2309458-22-6
• MF: C₁₇H₂₅BrN₂O₃S
• MW: 417.36100268364
• CID: 5993825
• PubChem ID: 165761291
• Update Time: 2025-05-21

Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• EN300-7429395
• 2309458-22-6
• Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

• Inchi： 1S/C17H25BrN2O3S/c1-15(2,3)23-13(21)8-22-17(14-20-12(18)9-24-14)6-4-16(5-7-17)10-19-11-16/h9,19H,4-8,10-11H2,1-3H3
• InChI Key： ROFVYGJDAAZXBE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCC3(CNC3)CC2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 416.07693g/mol
• Monoisotopic Mass: 416.07693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

Comprehensive Analysis of Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS No. 2309458-22-6)

The compound Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS No. 2309458-22-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-azaspiro[3.5]nonane core and 4-bromo-1,3-thiazole moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing biologically active molecules, particularly in the fields of kinase inhibitors and antimicrobial agents.

In recent years, the demand for spirocyclic compounds like Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate has surged, driven by their ability to enhance drug-like properties such as solubility, metabolic stability, and target selectivity. The 4-bromo-1,3-thiazol-2-yl group is particularly noteworthy, as it serves as a key pharmacophore in many FDA-approved drugs. This compound's CAS No. 2309458-22-6 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the most compelling aspects of Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate is its potential application in cancer therapy. The 2-azaspiro[3.5]nonane scaffold is known to interact with various biological targets, including protein kinases, which are critical in regulating cell proliferation. Additionally, the bromothiazole moiety can be further functionalized to improve binding affinity and selectivity, making this compound a hot topic in precision medicine research.

From a synthetic chemistry perspective, the Tert-butyl ester group in Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate offers excellent stability and ease of deprotection, which is crucial for multi-step synthesis. This feature aligns with the current trend toward green chemistry and atom economy, as it minimizes waste and improves yield. The compound's CAS No. 2309458-22-6 is often associated with queries about scalable synthesis and process optimization, highlighting its industrial relevance.

Another area of interest is the compound's role in agrochemical innovation. The 4-bromo-1,3-thiazole fragment is a common motif in pesticides and herbicides, and its incorporation into the 2-azaspiro[3.5]nonane framework could lead to novel modes of action. This synergy addresses the global challenge of pest resistance and aligns with the increasing demand for sustainable crop protection solutions.

In conclusion, Tert-butyl 2-{[7-(4-bromo-1,3-thiazol-2-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS No. 2309458-22-6) represents a cutting-edge compound with broad applications in drug discovery, agrochemical development, and material science. Its unique structural attributes and functional versatility make it a focal point for researchers aiming to address some of the most pressing challenges in modern science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.